5-[(2,5-Dimethoxyanilino)sulfonyl]-2-methylbenzoic acid

• Molecular Formula: C16H17NO6S
• Molecular Weight: 351.4 g/mol
• IUPAC Name: 5-[(2,5-dimethoxyphenyl)sulfamoyl]-2-methylbenzoic acid
• InChI: InChI=1S/C16H17NO6S/c1-10-4-6-12(9-13(10)16(18)19)24(20,21)17-14-8-11(22-2)5-7-15(14)23-3/h4-9,17H,1-3H3,(H,18,19)
• InChI Key: HUVAMDVKLSRPBM-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC2=C(C=CC(=C2)OC)OC)C(=O)O

Description

5-[(2,5-Dimethoxyanilino)sulfonyl]-2-methylbenzoic acid, also known as DBM, is a chemical compound that has been extensively studied for its potential applications in scientific research. DBM is a sulfonamide derivative that belongs to the class of benzoic acid derivatives. It has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for various research applications.

Mechanism of Action

The mechanism of action of 5-[(2,5-Dimethoxyanilino)sulfonyl]-2-methylbenzoic acid involves the inhibition of NF-kB activity. NF-kB is a transcription factor that plays a key role in the regulation of inflammation and immune response. 5-[(2,5-Dimethoxyanilino)sulfonyl]-2-methylbenzoic acid has been found to inhibit the activity of NF-kB by preventing its translocation to the nucleus, thereby reducing the expression of pro-inflammatory genes.
Biochemical and Physiological Effects
5-[(2,5-Dimethoxyanilino)sulfonyl]-2-methylbenzoic acid has been found to exhibit a range of biochemical and physiological effects. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-oxidant properties. 5-[(2,5-Dimethoxyanilino)sulfonyl]-2-methylbenzoic acid has also been found to inhibit the growth and proliferation of cancer cells, making it a promising candidate for the development of anti-cancer drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[(2,5-Dimethoxyanilino)sulfonyl]-2-methylbenzoic acid in lab experiments is its ability to inhibit the activity of NF-kB, making it a useful tool for studying the role of NF-kB in various biological processes. However, 5-[(2,5-Dimethoxyanilino)sulfonyl]-2-methylbenzoic acid has some limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for research on 5-[(2,5-Dimethoxyanilino)sulfonyl]-2-methylbenzoic acid. One area of research is the development of novel anti-inflammatory drugs based on 5-[(2,5-Dimethoxyanilino)sulfonyl]-2-methylbenzoic acid. Another area of research is the development of anti-cancer drugs based on 5-[(2,5-Dimethoxyanilino)sulfonyl]-2-methylbenzoic acid. Further studies are also needed to determine the safety and efficacy of 5-[(2,5-Dimethoxyanilino)sulfonyl]-2-methylbenzoic acid in humans, as well as its potential applications in other areas of research.

Synthesis Methods

5-[(2,5-Dimethoxyanilino)sulfonyl]-2-methylbenzoic acid can be synthesized through several methods, including the reaction of 2-methylbenzoic acid with 2,5-dimethoxyaniline and chlorosulfonic acid. The resulting product is then treated with sodium hydroxide to obtain 5-[(2,5-Dimethoxyanilino)sulfonyl]-2-methylbenzoic acid. Other methods of synthesis involve the use of acetic anhydride and sulfuric acid, among others.

Scientific Research Applications

5-[(2,5-Dimethoxyanilino)sulfonyl]-2-methylbenzoic acid has been extensively studied for its potential applications in scientific research. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-oxidant properties. 5-[(2,5-Dimethoxyanilino)sulfonyl]-2-methylbenzoic acid has been shown to inhibit the activity of NF-kB, a transcription factor that plays a key role in the regulation of inflammation and immune response. This makes it a promising candidate for the development of anti-inflammatory drugs.